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Compound of Interest

Compound Name: Tetracosanoyl chloride

Cat. No.: B3145926 Get Quote

An In-depth Technical Guide to Tetracosanoyl
Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetracosanoyl chloride, a key

intermediate in the synthesis of C24 ceramides, which are bioactive lipids involved in critical

cellular signaling pathways. This document details its chemical properties, relevant

experimental protocols, and its role in the context of drug development and cellular biology

research.

Chemical and Physical Properties
Tetracosanoyl chloride, also known as Lignoceric acid chloride, is a long-chain acyl chloride.

Its fundamental properties are summarized below.
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Property Value Source

IUPAC Name tetracosanoyl chloride [1]

Synonyms
Lignoceric acid chloride,

Tetracosanoic acid chloride
[1]

CAS Number 58576-73-1 [2]

Molecular Formula C24H47ClO [1]

Molecular Weight 387.08 g/mol [1]

Exact Mass 386.33181 g/mol [2]

Monoisotopic Mass 386.3315438 g/mol [2]

Topological Polar Surface Area 17.1 Å² [2]

XLogP3 11.7 [2]

Hydrogen Bond Acceptor

Count
1 [2]

Rotatable Bond Count 22 [2]

Synthesis and Reactions
Tetracosanoyl chloride is typically synthesized from its corresponding carboxylic acid,

tetracosanoic acid (lignoceric acid). It is a reactive compound used primarily as an acylating

agent, most notably in the synthesis of C24 ceramides.

Experimental Protocol: Synthesis of Tetracosanoyl
Chloride
This protocol is a general method for the preparation of long-chain fatty acid chlorides and can

be adapted for Tetracosanoyl chloride.

Materials:

Tetracosanoic acid
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Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous solvent (e.g., dichloromethane, toluene)

Dry reaction vessel with a reflux condenser and a gas outlet to a trap for acidic gases (HCl

and SO₂)

Magnetic stirrer and heating mantle

Procedure:

In a dry, inert atmosphere (e.g., under nitrogen), add tetracosanoic acid to the reaction

vessel.

Add an excess of thionyl chloride (typically 2-3 equivalents) to the reaction vessel. A catalytic

amount of dimethylformamide (DMF) can be added to facilitate the reaction.

The reaction mixture is gently refluxed with stirring. The progress of the reaction can be

monitored by the cessation of gas evolution (HCl and SO₂).

After the reaction is complete, the excess thionyl chloride is removed by distillation under

reduced pressure.

The crude Tetracosanoyl chloride can be purified by vacuum distillation, though for many

applications, the crude product is used directly in the next synthetic step after ensuring the

complete removal of the chlorinating agent.

Safety Precautions:

Acyl chlorides are corrosive and moisture-sensitive. Handle in a fume hood with appropriate

personal protective equipment (gloves, safety glasses, lab coat).

Thionyl chloride and oxalyl chloride are toxic and corrosive. All manipulations should be

performed in a well-ventilated fume hood.

The reaction evolves toxic gases (HCl and SO₂) which must be trapped.
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Role in C24 Ceramide Synthesis and Signaling
Tetracosanoyl chloride is a crucial reagent for the synthesis of C24 ceramides, which are

involved in various cellular processes, including apoptosis, cell cycle arrest, and senescence.

Experimental Workflow: Synthesis of C24 Ceramide
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C24 Ceramide Synthesis

Downstream Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and IUPAC name of Tetracosanoyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145926#molecular-weight-and-iupac-name-of-
tetracosanoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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